Cas no 89729-88-4 (Benzenamine, 4-(2-methoxy-1-methylethyl)-3-methyl-)

• Product Name: Benzenamine, 4-(2-methoxy-1-methylethyl)-3-methyl-
• CAS No: 89729-88-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 591241
• PubChem ID: 20271593
• Update Time: 2025-04-19

Benzenamine, 4-(2-methoxy-1-methylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-methoxy-1-methylethyl)-3-methyl-
• 4-(1-methoxypropan-2-yl)-3-methylaniline
• DTXSID00604441
• SCHEMBL10812011
• 89729-88-4

• Inchi： 1S/C11H17NO/c1-8-6-10(12)4-5-11(8)9(2)7-13-3/h4-6,9H,7,12H2,1-3H3
• InChI Key： SWKZGBFVDCVCFI-UHFFFAOYSA-N
• SMILES： O(C)CC(C)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes